2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-sulfonyl chloride
Description
2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-sulfonyl chloride is a chemical compound with the CAS Number: 1782293-07-5 . It has a molecular weight of 245.69 . The IUPAC name for this compound is 2-methyl-1-oxoisoindoline-4-sulfonyl chloride .
Molecular Structure Analysis
The InChI code for 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-sulfonyl chloride is 1S/C9H8ClNO3S/c1-11-5-7-6 (9 (11)12)3-2-4-8 (7)15 (10,13)14/h2-4H,5H2,1H3 . This code provides a standard way to encode the compound’s structure and can be used to generate a 3D structure .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-sulfonyl chloride involves the reaction of 2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione with chlorosulfonic acid followed by treatment with thionyl chloride.", "Starting Materials": [ "2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione", "Chlorosulfonic acid", "Thionyl chloride" ], "Reaction": [ "2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione is added to a mixture of chlorosulfonic acid and acetic anhydride.", "The reaction mixture is heated to reflux for several hours.", "The resulting mixture is cooled and poured into ice-cold water.", "The precipitate is filtered and washed with water.", "The solid is then treated with thionyl chloride in the presence of pyridine.", "The resulting product is 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-sulfonyl chloride." ] } | |
CAS RN |
1782293-07-5 |
Product Name |
2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-sulfonyl chloride |
Molecular Formula |
C9H8ClNO3S |
Molecular Weight |
245.7 |
Purity |
95 |
Origin of Product |
United States |
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